4-Fluoro-2-methoxycinnamic acid

• IUPAC Name: 3-(4-fluoro-2-methoxyphenyl)prop-2-enoic acid
• InChI: InChI=1S/C10H9FO3/c1-14-9-6-8(11)4-2-7(9)3-5-10(12)13/h2-6H,1H3,(H,12,13)
• InChI Key: CBAPVFYKWHSEKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)F)C=CC(=O)O
• Molecular Formula: C10H9FO3
• DSSTOX Substance ID: DTXSID10695360
• Molecular Weight: 196.17 g/mol
• CAS No.: 682804-98-4

Description

4-Fluoro-2-methoxycinnamic acid is a useful research compound. Its molecular formula is C10H9FO3 and its molecular weight is 196.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Analytical Methodologies and Quantification

Ferulic acid, a related compound to 4-Fluoro-2-methoxycinnamic acid, has been extensively studied for its quantification methodologies due to its wide applications in food, health, and cosmetic industries. Advanced analytical methodologies have been developed for its accurate quantification, which is crucial for its effective utilization in various industrial applications (Barberousse et al., 2008).

2. Therapeutic and Nutraceutical Applications

This compound is closely related to ferulic acid, which exhibits a range of therapeutic activities. These include antioxidant, antimicrobial, anti-inflammatory, and anti-cancer properties. Such properties make it a potential candidate for applications in treating diseases related to oxidative stress, such as cancer and diabetes, and for use in health supplements (de Oliveira Silva & Batista, 2017).

3. Industrial Applications in Foods and Cosmetics

Due to its low toxicity and a wide array of physiological functions, ferulic acid, similar in structure to this compound, is widely used in the food and cosmetic industries. It serves as a raw material for various products, including vanillin and preservatives, and is used as a cross-linking agent in the preparation of food gels and edible films (Ou & Kwok, 2004).

4. Pharmaceutical Functions

This compound, like its analogue ferulic acid, could be explored for its pharmaceutical functions. Ferulic acid has demonstrated effectiveness in cancer treatment, indicating the potential of its derivatives in similar applications. This includes the synthesis of novel compounds for leukemia treatment (Ünver & Cantürk, 2018).

5. Chemical Synthesis and Catalysis

The synthesis of this compound derivatives has been achieved through catalytic processes, indicating its potential in chemical synthesis and catalysis. This synthesis plays a crucial role in the preparation of chiral medicinal materials and in asymmetric reactions (Si, 2004).

Safety and Hazards

The safety information for 4-Fluoro-2-methoxycinnamic acid is not fully detailed in the retrieved data. As with all chemicals, it should be handled with appropriate safety measures. Always refer to the Material Safety Data Sheet (MSDS) for detailed safety information.